Cas no 1416345-79-3 (5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester)

5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester is a pyrazole-based heterocyclic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-methyl-substituted phenyl ring and an ester-functionalized pyrazole core, offering versatility for further derivatization. The presence of both amino and ester groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound may exhibit biological activity due to its structural similarity to known pharmacophores. Its stability under standard conditions and well-defined synthetic route contribute to its utility in drug discovery and material science applications. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity.

5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester structure

1416345-79-3 structure

Product Name:5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester

CAS No:1416345-79-3

MF:C₁₂H₁₂ClN₃O₂

MW:265.695581436157

CID:5150483

Update Time:2025-06-08

5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
- Inchi： 1S/C12H12ClN3O2/c1-7-9(13)4-3-5-10(7)16-11(14)8(6-15-16)12(17)18-2/h3-6H,14H2,1-2H3
- InChI Key： NCMDPFQBAJXLBH-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC(Cl)=C2C)C(N)=C(C(OC)=O)C=N1

Computed Properties

Exact Mass: 265.062
Monoisotopic Mass: 265.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.1A^2

5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503309-1g	Methyl5-amino-1-(3-chloro-2-methylphenyl)-1H-pyrazole-4-carboxylate	1416345-79-3	97%	1g	$539	2022-06-13

5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester Related Literature

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Additional information on 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester

Comprehensive Overview of 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1416345-79-3)

The compound 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1416345-79-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methyl-phenyl substituent and a methyl ester group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester has surged, driven by their versatility in medicinal chemistry. This compound’s CAS No. 1416345-79-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its pyrazole core is particularly notable for its ability to modulate biological targets, a feature highlighted in recent publications on fragment-based drug design.

The synthesis of 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester involves multi-step organic reactions, including condensation and esterification processes. Optimizing its yield and purity is critical for applications in lead compound optimization, a topic widely discussed in forums and research papers. Analysts note its compatibility with cross-coupling reactions, which are pivotal for creating biaryl scaffolds in modern drug development.

From an industrial perspective, CAS No. 1416345-79-3 is gaining traction as a building block for crop protection chemicals, addressing global concerns about sustainable agriculture. Its chloro-methyl-phenyl moiety contributes to herbicidal and fungicidal activities, making it a candidate for green chemistry initiatives. This aligns with searches for eco-friendly agrochemicals and low-toxicity formulations, which dominate environmental science discussions.

Quality control of 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester relies on advanced analytical techniques such as HPLC and NMR spectroscopy. Researchers emphasize the importance of regulatory compliance and batch-to-batch consistency, especially when scaling up production. These aspects are frequently queried in patent databases and technical whitepapers, underscoring the compound’s commercial viability.

In conclusion, 5-Amino-1-(3-chloro-2-methyl-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester (CAS No. 1416345-79-3) exemplifies the intersection of innovation and practicality in chemical research. Its applications span drug discovery, agrochemical development, and material science, resonating with today’s focus on multifunctional compounds. As interest grows, so does the need for detailed technical data, positioning this compound as a subject of ongoing scientific exploration.